Cas no 1285139-90-3 (5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine)

• Product Name: 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine
• CAS No: 1285139-90-3
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5557572
• Update Time: 2025-05-22

5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-ethyl-6-methyl-2-(3-thienyl)-
• 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine

• Inchi： 1S/C11H13N3S/c1-3-9-7(2)13-11(14-10(9)12)8-4-5-15-6-8/h4-6H,3H2,1-2H3,(H2,12,13,14)
• InChI Key： AHBHDBRKUXIBCV-UHFFFAOYSA-N
• SMILES： C1(C2C=CSC=2)=NC(C)=C(CC)C(N)=N1

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±32.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine

5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine: A Comprehensive Overview

The compound 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine (CAS No. 1285139-90-3) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and catalysis. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The molecule's structure features a pyrimidine ring system substituted with an ethyl group at position 5, a methyl group at position 6, and a thiophene ring at position 2. The amino group at position 4 further enhances its functional versatility.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as kinases, proteases, and nucleic acids. The presence of the thiophene ring in 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine introduces additional electronic and steric effects, making it a promising candidate for modulating enzyme activity or serving as a scaffold for drug development. Researchers have explored its potential as an anti-inflammatory agent, where the compound has shown remarkable efficacy in inhibiting key inflammatory pathways.

In the realm of materials science, 5-Ethyl-6-methyl-2-(thiophen-3-yl)pyrimidin-4-amine has been investigated for its role in the synthesis of advanced materials. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that the compound can significantly enhance the charge transport properties of organic semiconductors, paving the way for next-generation electronic devices.

The synthesis of 5-Ethyl-6-methyl-2-(thiophen-3-yil)pyrimidin-)4-amino involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for both academic and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining the integrity of the molecule's functional groups.

From a pharmacological perspective, 5-Ethyl--6-methyl--2-(thiophen--3-yil)pyrimidin--)4-amino has exhibited potent anti-cancer properties in preclinical studies. Its ability to selectively target cancer cells while sparing healthy tissue has made it a focal point for oncology research. Additionally, the compound has shown promise in treating neurodegenerative diseases by modulating key signaling pathways involved in neuronal protection and repair.

As research on 5-Ethyl--6-methyl--2-(thiophen--3-yil)pyrimidin--)4-amino continues to expand, its potential applications are becoming increasingly diverse. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development. With ongoing advancements in synthetic methodologies and bioactivity screening techniques, this compound is poised to make significant contributions to various scientific disciplines.